Cas no 1538678-38-4 (2-(4-chloro-2-methoxyphenyl)propan-1-amine)

• Product Name: 2-(4-chloro-2-methoxyphenyl)propan-1-amine
• CAS No: 1538678-38-4
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6018530
• PubChem ID: 82607577
• Update Time: 2025-06-11

2-(4-chloro-2-methoxyphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chloro-2-methoxyphenyl)propan-1-amine
• EN300-1985740
• 1538678-38-4

• Inchi： 1S/C10H14ClNO/c1-7(6-12)9-4-3-8(11)5-10(9)13-2/h3-5,7H,6,12H2,1-2H3
• InChI Key： CXEPYQYQNGFWRS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C(C)CN

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(4-chloro-2-methoxyphenyl)propan-1-amine

Introduction to 2-(4-chloro-2-methoxyphenyl)propan-1-amine (CAS No. 1538678-38-4)

2-(4-chloro-2-methoxyphenyl)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1538678-38-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This molecule, featuring a 4-chloro-2-methoxyphenyl substituent attached to a propan-1-amine backbone, has garnered attention due to its structural complexity and potential biological activity. The presence of both chloro and methoxy functional groups enhances its chemical reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores.

The 4-chloro-2-methoxyphenyl moiety is particularly noteworthy, as it is commonly found in various bioactive molecules. This aromatic ring system is known for its ability to interact with biological targets, including enzymes and receptors, thereby modulating physiological processes. The chlorine atom at the para position relative to the methoxy group introduces a degree of electronic and steric hindrance that can fine-tune the compound's binding affinity and selectivity. Such features are critical in drug design, where optimizing interactions with biological targets is paramount.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage structural motifs similar to 2-(4-chloro-2-methoxyphenyl)propan-1-amine. The compound's amine functionality provides a handle for further derivatization, allowing chemists to explore diverse chemical spaces. This adaptability has made it a useful scaffold for designing molecules with potential applications in treating various diseases.

One of the most promising areas of research involving 2-(4-chloro-2-methoxyphenyl)propan-1-amine is in the development of small-molecule inhibitors targeting kinases and other enzyme families. Kinases play a crucial role in numerous cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is implicated in several diseases, particularly cancer. By designing molecules that selectively inhibit aberrant kinase signaling, researchers aim to develop treatments that can modulate these pathways effectively.

Recent studies have highlighted the potential of 2-(4-chloro-2-methoxyphenyl)propan-1-amine as a lead compound for kinase inhibitors. Its ability to bind to the active site of kinases and disrupt their function has been demonstrated in vitro. Moreover, modifications to its structure have shown enhanced potency and selectivity against specific kinases. These findings suggest that derivatives of this compound could serve as valuable candidates for further development into therapeutic agents.

The synthesis of 2-(4-chloro-2-methoxyphenyl)propan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include aromatic substitution reactions followed by functional group transformations to introduce the amine moiety. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex core structure efficiently.

The pharmacological profile of 2-(4-chloro-2-methoxyphenyl)propan-1-amine is still under investigation, but preliminary data suggest that it may exhibit interesting biological activities. In cell-based assays, it has shown potential as an inhibitor of certain kinases, although further studies are needed to fully elucidate its mechanism of action and therapeutic potential. Additionally, its interaction with other biological targets remains an area of active exploration.

The safety and pharmacokinetic properties of this compound are also critical considerations in its development as a drug candidate. Preliminary toxicology studies have been conducted to assess its acute toxicity and potential side effects. These studies provide valuable insights into its safety profile but do not replace the need for comprehensive preclinical testing before human trials can be initiated.

The role of computational chemistry in understanding the behavior of 2-(4-chloro-2-methoxyphenyl)propan-1-amine cannot be overstated. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. By simulating these interactions, scientists can gain insights into its binding affinity, selectivity, and potential side effects before conducting expensive wet-lab experiments.

Future directions for research on 2-(4-chloro-2-methoxyphenyl)propan-1-amine include exploring its derivatives for improved efficacy and reduced toxicity. Structural modifications can be tailored to enhance specific properties, such as solubility or metabolic stability, which are crucial for drug development. Additionally, investigating its potential in combination therapies could open up new avenues for treating complex diseases.

The broader significance of compounds like 1538678-38-4 lies in their contribution to advancing our understanding of molecular interactions and their implications for medicine. As research continues to uncover new biological pathways and therapeutic targets, molecules such as this will play an increasingly important role in developing innovative treatments.